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Compound of Interest

Compound Name: Nystatin A2

Cat. No.: B3329963

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Nystatin A2, a polyene
antibiotic, as a powerful tool for investigating ion channel function. The primary application
highlighted is the perforated patch-clamp technique, which allows for robust
electrophysiological recordings while preserving the intracellular environment.

Mechanism of Action: Nystatin A2 Pore Formation

Nystatin A2 facilitates the study of ion channels by forming pores in the cell membrane,
thereby granting electrical access to the cell's interior. This process is initiated by the
interaction of Nystatin with sterols, primarily ergosterol in fungal membranes and cholesterol in
mammalian cell membranes.[1][2][3] Upon binding, multiple Nystatin molecules self-assemble
to form a barrel-like transmembrane channel.[4] This pore allows for the passage of small
monovalent ions, effectively creating a low-resistance electrical pathway between the patch
pipette and the cytoplasm. A key advantage of this method is that larger molecules, such as
proteins and second messengers, are excluded, thus maintaining the integrity of intracellular
signaling cascades that can modulate ion channel activity.[5]

Diagram of Nystatin A2 Pore Formation Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

e 2. What is the mechanism of Nystatin? [synapse.patsnap.com]

o 3. Nystatin - Wikipedia [en.wikipedia.org]

o 4. researchgate.net [researchgate.net]

o 5. Perforated whole-cell patch-clamp recording - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Studying lon
Channel Function with Nystatin A2]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b3329963?utm_src=pdf-body-img
https://www.benchchem.com/product/b3329963?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Chemical-structure-of-Nystatin-Mechanism-of-Action-Nystatin-binds-to-ergosterol-which_fig7_363157466
https://synapse.patsnap.com/article/what-is-the-mechanism-of-nystatin
https://en.wikipedia.org/wiki/Nystatin
https://www.researchgate.net/figure/Schematic-formation-of-the-nystatin-pore-inside-lipid-membrane_fig1_303664240
https://pubmed.ncbi.nlm.nih.gov/23529427/
https://www.benchchem.com/product/b3329963#using-nystatin-a2-to-study-ion-channel-function
https://www.benchchem.com/product/b3329963#using-nystatin-a2-to-study-ion-channel-function
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3329963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b3329963#using-nystatin-a2-to-study-ion-channel-
function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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